3-[8-Methoxy-2,3,3a,4,5,9b-hexahydrofuro[3,2-c]quinolin-4-yl]-1-propanol

• IUPAC Name: 3-(8-methoxy-2,3,3a,4,5,9b-hexahydrofuro[3,2-c]quinolin-4-yl)propan-1-ol
• InChI: InChI=1S/C15H21NO3/c1-18-10-4-5-14-12(9-10)15-11(6-8-19-15)13(16-14)3-2-7-17/h4-5,9,11,13,15-17H,2-3,6-8H2,1H3
• InChI Key: INFOTDCHJUPJLB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)NC(C3C2OCC3)CCCO
• Molecular Formula: C15H21NO3
• Molecular Weight: 263.33 g/mol

Description

3-[8-Methoxy-2,3,3a,4,5,9b-hexahydrofuro[3,2-c]quinolin-4-yl]-1-propanol, also known as 8-Methoxy-2,3,3a,4,5,9b-hexahydrofuro[3,2-c]quinolin-4-yl propanol, is a molecule belonging to the class of furoquinoline derivatives. It is a heterocyclic compound that is used in various scientific and research applications, such as drug synthesis, drug development, and drug delivery. The molecular structure of 8-Methoxy-2,3,3a,4,5,9b-hexahydrofuro[3,2-c]quinolin-4-yl propanol consists of a five-membered ring containing two nitrogen atoms, one oxygen atom, and a propanol group. This molecule has been studied extensively and has been found to have a variety of properties, such as anti-inflammatory, analgesic, and anticonvulsant effects.

Mechanism Of Action

The mechanism of action of 3-[8-Methoxy-2,3,3a,4,5,9b-hexahydrofuro[3,2-c]quinolin-4-yl]-1-propanol,3,3a,4,5,9b-hexahydrofuro[3,2-c]quinolin-4-yl propanol is not fully understood. However, it is believed to have anti-inflammatory, analgesic, and anticonvulsant effects due to its ability to interact with certain receptors in the body. It is also believed to have the ability to inhibit the growth of certain bacteria, fungi, and viruses due to its ability to bind to certain molecules in the body.

Biochemical And Physiological Effects

3-[8-Methoxy-2,3,3a,4,5,9b-hexahydrofuro[3,2-c]quinolin-4-yl]-1-propanol,3,3a,4,5,9b-hexahydrofuro[3,2-c]quinolin-4-yl propanol has been found to have a variety of biochemical and physiological effects. It has been found to have anti-inflammatory, analgesic, and anticonvulsant effects due to its ability to interact with certain receptors in the body. In addition, it has been found to have the ability to inhibit the growth of certain bacteria, fungi, and viruses due to its ability to bind to certain molecules in the body.

Advantages And Limitations For Lab Experiments

The advantages of using 3-[8-Methoxy-2,3,3a,4,5,9b-hexahydrofuro[3,2-c]quinolin-4-yl]-1-propanol,3,3a,4,5,9b-hexahydrofuro[3,2-c]quinolin-4-yl propanol in laboratory experiments include its ability to interact with certain receptors in the body and its ability to inhibit the growth of certain bacteria, fungi, and viruses. The limitations of using this molecule in laboratory experiments include its potential toxicity and its limited availability.

Future Directions

For research involving 3-[3-[8-Methoxy-2,3,3a,4,5,9b-hexahydrofuro[3,2-c]quinolin-4-yl]-1-propanol,3,3a,4,5,9b-hexahydrofuro[3,2-c]quinolin-4-yl]-1-propanol,3,3a,4,5,9b-hexahydrofuro

Scientific Research Applications

3-[8-Methoxy-2,3,3a,4,5,9b-hexahydrofuro[3,2-c]quinolin-4-yl]-1-propanol,3,3a,4,5,9b-hexahydrofuro[3,2-c]quinolin-4-yl propanol has been studied extensively for its potential as a therapeutic agent. It has been found to have anti-inflammatory, analgesic, and anticonvulsant effects. In addition, it has been investigated for its potential use in drug delivery systems, as a potential treatment for diabetes, and as a potential treatment for cancer. It has also been studied for its ability to inhibit the growth of certain bacteria, fungi, and viruses.